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Compound of Interest

Compound Name: 3a-Epiburchellin

Cat. No.: B1153347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3a-Epiburchellin is a naturally occurring neolignan, a class of secondary metabolites found in

various plant species. This technical guide provides a comprehensive overview of the known

physical and chemical properties of 3a-Epiburchellin. While detailed experimental data

remains elusive in publicly available literature, this document consolidates the existing

information and points towards primary research for more in-depth analysis. The natural source

of this compound has been identified as the herbs of Ocotea cymbarum[1][2][3][4].

Physical and Chemical Properties
The fundamental physicochemical properties of 3a-Epiburchellin have been compiled from

various chemical supplier databases and are summarized below. It is important to note that

experimental values for properties such as melting and boiling points are not currently available

in the public domain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1153347?utm_src=pdf-interest
https://www.benchchem.com/product/b1153347?utm_src=pdf-body
https://www.benchchem.com/product/b1153347?utm_src=pdf-body
https://www.researchgate.net/publication/347316949_Burchellin_and_its_stereoisomers_total_synthesis_structural_elucidation_and_antiviral_activity
https://www.medchemexpress.com/ResearchArea/Others.html?page%5Cu003d55&page=2208
https://www.medchemexpress.cn/cas/155551-61-4.html
https://www.medchemexpress.com/ResearchArea/Others.html?locale=fr-FR&page=2195
https://www.benchchem.com/product/b1153347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 155551-61-4 [1]

Molecular Formula C₂₀H₂₀O₅ -

Molecular Weight 340.37 g/mol -

Purity >98% -

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

[1]

Appearance Not specified (likely a solid) -

Melting Point Not available -

Boiling Point Not available -

Synthesis and Structural Elucidation
A pivotal publication by George Buechi and Ching-Pong Mak in the Journal of the American

Chemical Society (1977) titled, "Biomimetic syntheses of the neolignans guianin, burchellin, 2-

epi,3a-epiburchellin and futoenone," is the primary source for the synthesis of 3a-
Epiburchellin (referred to as 2-epi,3a-epiburchellin in the paper)[5][6][7][8]. The full text of

this article is expected to contain the detailed experimental protocol and characterization data,

including NMR, IR, and mass spectrometry results, which are essential for a complete

understanding of its chemical structure and properties.

Hypothetical Experimental Workflow for Biomimetic
Synthesis
Based on the title of the key publication, a generalized workflow for the biomimetic synthesis of

3a-Epiburchellin can be conceptualized. This process likely involves the oxidative coupling of

phenylpropanoid precursors, mimicking the biosynthetic pathway in plants.
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Hypothetical Workflow for the Biomimetic Synthesis of 3a-Epiburchellin

Selection of Phenylpropanoid Precursors

Oxidative Coupling Reaction
(e.g., using a one-electron oxidant)

Stereoselective Cyclization to form the
Benzofuran Ring System

Purification of the Crude Product
(e.g., Column Chromatography)

Characterization of 3a-Epiburchellin
(NMR, MS, IR Spectroscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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